Cas no 851978-88-6 (N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide)

• Product Name: N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide
• CAS No: 851978-88-6
• MF: C₂₃H₁₉FN₄O₃S₂
• MW: 482.550365686417
• CID: 6434555
• PubChem ID: 16825085
• Update Time: 2025-05-30

N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide
• AKOS024590622
• F0642-0891
• 851978-88-6
• Benzoic acid, 4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-, 2-(4-fluoro-2-benzothiazolyl)hydrazide

• Inchi： 1S/C23H19FN4O3S2/c24-19-6-3-7-20-21(19)25-23(32-20)27-26-22(29)16-8-10-18(11-9-16)33(30,31)28-13-12-15-4-1-2-5-17(15)14-28/h1-11H,12-14H2,(H,25,27)(H,26,29)
• InChI Key： YGODTBIIPRNYDC-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(F)C=CC=C2S1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 482.08826099g/mol
• Monoisotopic Mass: 482.08826099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 128Ų

Additional information on N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide

Comprehensive Analysis of N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide (CAS No. 851978-88-6)

The compound N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide (CAS No. 851978-88-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzothiazole moiety with a tetrahydroisoquinoline sulfonyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. The 4-fluoro-1,3-benzothiazol-2-yl component of this compound is known for its ability to interact with key biological targets, making it a valuable scaffold in medicinal chemistry. Meanwhile, the 1,2,3,4-tetrahydroisoquinoline fragment contributes to enhanced binding affinity and selectivity, attributes that are critical for minimizing off-target effects in therapeutic applications.

One of the most frequently searched topics in this domain is the role of benzothiazole derivatives in cancer research. Given the growing prevalence of cancer worldwide, scientists are actively exploring compounds like N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide for their potential to inhibit tumor growth or modulate immune responses. Preliminary studies suggest that this compound may interfere with specific signaling pathways, such as those involving kinase enzymes, which are often dysregulated in cancer cells.

Another area of interest is the compound's potential application in neurodegenerative diseases. The tetrahydroisoquinoline moiety is structurally similar to several natural alkaloids that exhibit neuroprotective properties. Researchers are investigating whether this compound could serve as a lead molecule for developing treatments for conditions like Alzheimer's or Parkinson's disease. Its ability to cross the blood-brain barrier is a particularly attractive feature, as this remains a significant challenge in CNS drug development.

From a synthetic chemistry perspective, the preparation of N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide involves multi-step organic transformations, including sulfonylation and hydrazide coupling reactions. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 851978-88-6 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

In the context of drug discovery, this compound exemplifies the trend toward structure-based drug design, where molecular features are optimized for specific interactions with biological targets. The integration of computational tools, such as molecular docking and QSAR modeling, has further accelerated the exploration of its therapeutic potential. These approaches align with the broader shift toward data-driven research in the pharmaceutical industry.

Given the increasing focus on sustainable chemistry, researchers are also evaluating greener synthetic routes for producing N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide. Efforts include minimizing hazardous solvents and reducing energy consumption during synthesis. Such initiatives resonate with the global push for environmentally friendly practices in chemical manufacturing.

In summary, N'-(4-fluoro-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzohydrazide (CAS No. 851978-88-6) represents a compelling area of research at the intersection of medicinal chemistry and drug development. Its structural complexity and biological relevance position it as a valuable tool for addressing unmet medical needs, particularly in oncology and neurology. As scientific understanding of its mechanisms deepens, this compound may pave the way for innovative therapies that improve patient outcomes.